Cas no 664991-70-2 (1H-Pyrrolo[2,3-b]pyridine, 2-iodo-5-methyl-3-(5-pyrimidinyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 2-iodo-5-methyl-3-(5-pyrimidinyl)-
• CAS No: 664991-70-2
• MF: C₁₂H₉IN₄
• MW: 336.131133794785
• CID: 834993
• PubChem ID: 69718688
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 2-iodo-5-methyl-3-(5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 2-iodo-5-methyl-3-(5-pyrimidinyl)-
• 2-Iodo-5-methyl-3-(5-pyrimidinyl)-1H-pyrrolo[2,3-b]pyridine
• 2-Iodo-5-methyl-3-pyrimidin-5-yl-1H-pyrrolo[2,3-b]pyridine
• SCHEMBL6244756
• 1H-Pyrrolo[2,3-b]pyridine,2-iodo-5-methyl-3-(5-pyrimidinyl)-
• RTNMCISSSGNRLQ-UHFFFAOYSA-N
• 664991-70-2

• Inchi： 1S/C12H9IN4/c1-7-2-9-10(8-4-14-6-15-5-8)11(13)17-12(9)16-3-7/h2-6H,1H3,(H,16,17)
• InChI Key： RTNMCISSSGNRLQ-UHFFFAOYSA-N
• SMILES： IC1=C(C2=CN=CN=C2)C2=CC(C)=CN=C2N1

Computed Properties

• Exact Mass: 335.98719g/mol
• Monoisotopic Mass: 335.98719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.5Ų